N-(2,3-dichlorophenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H15Cl2N3O3S/c1-8-9(5-6-21)14(23)20-15(18-8)24-7-12(22)19-11-4-2-3-10(16)13(11)17/h2-4,21H,5-7H2,1H3,(H,19,22)(H,18,20,23)
• InChI Key: QHSSFKBAIJEENE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N=C(N1)SCC(=O)NC2=C(C(=CC=C2)Cl)Cl)CCO
• Molecular Formula: C15H15Cl2N3O3S
• Molecular Weight: 388.3 g/mol

Description

Compound “N-(2,3-dichlorophenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “N-(2,3-dichlorophenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” involves specific synthetic routes and reaction conditions. These methods typically require the use of hazardous chemicals, and appropriate personal protective equipment is recommended. The synthetic routes may include reactions with aldehydes, primary amines, and other reactive intermediates .

Industrial Production Methods: Industrial production methods for compound “this compound” may involve large-scale chemical synthesis using advanced techniques such as microwave-assisted acid digestion and hot plate digestion. These methods ensure the efficient production of the compound while maintaining high purity and yield .

Chemical Reactions Analysis

Types of Reactions: Compound “N-(2,3-dichlorophenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, and halogenated hydrocarbons. The reaction conditions may vary depending on the desired product and the specific reaction being carried out .

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may yield substituted compounds with different functional groups .

Scientific Research Applications

Compound “N-(2,3-dichlorophenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” has a wide range of scientific research applications. It is used in various fields, including:

Chemistry: As a reagent in chemical synthesis and analysis.

Biology: In studies related to cellular processes and molecular interactions.

Industry: Used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of compound “N-(2,3-dichlorophenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

• CID 2632
• CID 6540461
• CID 5362065
• CID 5479530

These compounds share certain similarities with “N-(2,3-dichlorophenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” but may also exhibit unique characteristics that distinguish them from each other.